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Compound of Interest

Compound Name: Butyl thiocyanate
CAS No.: 628-83-1
Cat. No.: B1581412
- 7

n-Butyl thiocyanate (CHs3(CH2)sSCN) is an organic compound featuring a linear four-carbon
alkyl chain attached to a thiocyanate functional group (-SCN).[1] It is a key isomer of n-butyl
isothiocyanate (CHs3(CH2)sNCS), and distinguishing between these two is paramount for any
chemical application.[2] While isothiocyanates are widely recognized for their potent biological
activities, particularly in the realm of anticancer and antimicrobial research, n-butyl
thiocyanate serves a more fundamental, yet equally critical, role as a versatile synthetic
building block.[3][4] Its value lies in the unique reactivity of the thiocyanate moiety, which allows
for the strategic introduction of sulfur and nitrogen functionalities into complex molecular
architectures.

This guide provides a comprehensive overview of the chemical and physical properties of n-
butyl thiocyanate, its synthesis, reactivity, and safety considerations. It is designed for
researchers, scientists, and drug development professionals who require a deep, practical
understanding of this compound for synthetic chemistry and materials science applications.

Physicochemical and Spectroscopic Profile

A foundational understanding of a chemical reagent begins with its core physical properties and
spectroscopic signatures. These data are crucial for reaction planning, purification, and
structural confirmation.

Core Physicochemical Data
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The essential physicochemical properties of n-butyl thiocyanate are summarized below. This
information is critical for handling, solvent selection, and predicting its behavior in various
experimental conditions.

Property Value Source
CAS Number 628-83-1 [1]
Molecular Formula CsHoNS [1]
Molecular Weight 115.20 g/mol [1]
Density ~0.955 g/mL at 25 °C [5]
Boiling Point 70-71 °C at 35 mmHg [6]
Refractive Index (n20/D) ~1.500 [6]

Insoluble in water; Soluble in
Solubility organic solvents like ethanol
and DMSO.[7][8]

Yellowish liquid with a strong,
Appearance o
irritating odor.[8]

Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous fingerprint for n-butyl thiocyanate, allowing
for its identification and differentiation from its isothiocyanate isomer.

« Infrared (IR) Spectroscopy: The most telling feature in the IR spectrum is a sharp, strong
absorption band appearing around 2150 cm~1, which is characteristic of the C=N triple bond
stretch in the thiocyanate group. This peak is distinctly different from the broad, intense
absorption of the -N=C=S group in isothiocyanates, which typically appears around 2100
cm™i.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is characterized by signals corresponding to the butyl
chain. One would expect a triplet for the terminal methyl group (CHs), two multiplets for the
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internal methylene groups (-CH2-CH:-), and a distinct triplet for the methylene group
adjacent to the sulfur atom (-S-CHz-), which would be shifted downfield due to the
electron-withdrawing effect of the thiocyanate group.

o 18C NMR: The carbon NMR spectrum will show four distinct signals for the butyl group
carbons. The carbon of the C=N group will appear significantly downfield, typically in the
range of 110-120 ppm.

o Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion
peak (M*) at m/z = 115. The fragmentation pattern would be expected to include cleavage of
the butyl chain and loss of the SCN group.[9]

Synthesis and Chemical Reactivity

The utility of n-butyl thiocyanate in drug discovery and materials science stems from its
accessibility through straightforward synthesis and its predictable, versatile reactivity.

Standard Synthetic Protocol

The most common and reliable method for synthesizing n-butyl thiocyanate is through a
nucleophilic substitution reaction between an n-butyl halide and an alkali metal thiocyanate.[4]

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add sodium thiocyanate (NaSCN, 1.2 equivalents) and a suitable polar aprotic solvent
such as acetone or ethanol.

o Addition of Alkyl Halide: While stirring, add n-butyl bromide (CH3(CH2)sBr, 1.0 equivalent) to
the flask.

o Reaction Conditions: Heat the mixture to reflux and maintain for 4-6 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).

o Workup and Purification: After the reaction is complete, cool the mixture to room
temperature. Filter the mixture to remove the precipitated sodium bromide (NaBr). The filtrate
is then concentrated under reduced pressure to remove the solvent. The resulting crude
product is purified by vacuum distillation to yield pure n-butyl thiocyanate.
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e Solvent: A polar aprotic solvent like acetone is chosen because it readily dissolves the
sodium thiocyanate salt while also being an excellent medium for Sn2 reactions. Ethanol can
also be used.[4]

o Temperature Control: Heating to reflux accelerates the reaction rate. However, excessive
temperatures or prolonged reaction times can promote the isomerization of the thiocyanate
product to the more thermodynamically stable n-butyl isothiocyanate. Careful temperature
management is key to maximizing the yield of the desired product.

» Stoichiometry: A slight excess of sodium thiocyanate is used to ensure the complete
consumption of the n-butyl bromide starting material.
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Caption: Workflow for the synthesis of n-butyl thiocyanate.
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Key Chemical Reactions

The thiocyanate group is a versatile functional handle that can participate in several important

transformations.

» |somerization to Isothiocyanate: Under thermal conditions or in the presence of certain
catalysts, n-butyl thiocyanate can rearrange to form the thermodynamically more stable n-
butyl isothiocyanate. This is a critical consideration in its synthesis and storage.

e Reduction: The cyano group of the thiocyanate can be reduced using strong reducing agents
like lithium aluminum hydride (LiAlH4) to yield n-butyl(methyl)amine.

» Hydrolysis: Under acidic or basic conditions, the thiocyanate group can be hydrolyzed. Acidic
hydrolysis typically yields a thiol (butanethiol) and cyanic acid, while basic hydrolysis can
produce a disulfide and cyanide ions.

o Addition Reactions: The electrophilic carbon of the cyano group can be attacked by
nucleophiles, leading to a variety of heterocyclic compounds, which is of particular interest in
medicinal chemistry.

Reaction Pathways
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Caption: Key reaction pathways of n-butyl thiocyanate.

Applications in Research and Drug Development

While not typically an active pharmaceutical ingredient itself, n-butyl thiocyanate is a valuable
intermediate.

» Precursor for Biologically Active Molecules: Its primary role is in the synthesis of more
complex molecules. The thiocyanate group can be converted into other functional groups like
thiols, sulfides, and thioureas, which are present in many pharmaceutically active
compounds.

e Agrochemicals: Thiocyanates have been investigated for use as pesticides and fumigants,
leveraging their toxicity to various pests.

o Host Defense and Antioxidant Research: The thiocyanate ion (SCN™) itself is known to be
part of the innate immune system, where it acts as a substrate for lactoperoxidase to
generate antimicrobial compounds.[10] While n-butyl thiocyanate is an organic derivative,
its metabolism and potential to release SCN~ could be an area of research interest.

Safety and Handling

n-Butyl thiocyanate is a hazardous chemical and must be handled with appropriate
precautions.

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for n-butyl thiocyanate:[1]
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Hazard Code Statement Class

Acute Toxicity, Oral (Category

H302 Harmful if swallowed 2
o Skin Corrosion/Irritation

H315 Causes skin irritation

(Category 2)

) Serious Eye Damage/Eye

H318 Causes serious eye damage o

Irritation (Category 1)

] S Specific Target Organ Toxicity,

H335 May cause respiratory irritation

Single Exposure (Category 3)

Handling and Storage Recommendations

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety goggles, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of
vapors.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
heat, open flames, and incompatible substances such as strong oxidizing agents, strong
acids, and strong bases.[5]

» Spill and Disposal: In case of a spill, absorb with an inert material and dispose of as
hazardous waste. All waste must be disposed of in accordance with local, state, and federal
regulations.

Conclusion

n-Butyl thiocyanate is a foundational reagent in organic synthesis with a well-defined set of
chemical properties. Its significance lies not in its direct biological activity, but in its capacity as
a versatile intermediate for constructing more complex sulfur- and nitrogen-containing
molecules. A thorough understanding of its synthesis, to avoid isomerization to the
isothiocyanate, and its specific reactivity pathways is essential for leveraging its full potential in
drug development and materials science. Adherence to strict safety protocols is mandatory
when handling this hazardous yet valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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